Cas no 2228815-89-0 ((2-methoxy-6-methylphenyl)methyl sulfamate)

• Product Name: (2-methoxy-6-methylphenyl)methyl sulfamate
• CAS No: 2228815-89-0
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 6301971
• PubChem ID: 165637301
• Update Time: 2025-08-03

(2-methoxy-6-methylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (2-methoxy-6-methylphenyl)methyl sulfamate
• 2228815-89-0
• EN300-2002559

• Inchi： 1S/C9H13NO4S/c1-7-4-3-5-9(13-2)8(7)6-14-15(10,11)12/h3-5H,6H2,1-2H3,(H2,10,11,12)
• InChI Key： PAKOMXMMLXZEAX-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C(=CC=CC=1C)OC

Computed Properties

• Exact Mass: 231.05652907g/mol
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87Ų

Additional information on (2-methoxy-6-methylphenyl)methyl sulfamate

(2-methoxy-6-methylphenyl)methyl sulfamate: A Promising Compound in Pharmaceutical Research and Drug Development

CAS No. 2228815-89-0 represents a unique chemical entity that has garnered significant attention in biomedical sciences due to its potential therapeutic applications. This compound, specifically designated as (2-methoxy-6-methylphenyl)methyl sulfamate, is a sulfamate derivative characterized by its aromatic ring system and sulfonamide functional group. The structural features of this molecule are critical in determining its pharmacokinetic properties and biological activity. Recent studies have highlighted the role of sulfamate groups in modulating drug interactions and enhancing solubility, which are essential factors in drug formulation and clinical trials.

The molecular framework of (2-methoxy-6-methylphenyl)methyl sulfamate includes a phenyl ring substituted with methoxy and methyl groups, which contribute to its hydrophobicity and lipophilic properties. These characteristics are vital for its ability to cross biological membranes and reach target tissues. The presence of the sulfonamide group further enhances its potential as a scaffold for drug design, as it can participate in hydrogen bonding and electrostatic interactions with biological targets. This makes the compound a valuable candidate for targeted drug delivery systems and personalized medicine approaches.

Recent advancements in computational chemistry and in silico modeling have enabled researchers to predict the behavior of (2-methoxy-6-methylphenyl)methyl sulfamate in biological systems. For instance, molecular docking studies have demonstrated the compound's affinity for certain enzyme targets, such

Emerging research in pharmacogenomics has also explored the role of (2-methoxy-6-methylphenyl)methyl sulfamate in modulating gene expression related to disease pathways. A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound exhibits selective inhibition of a key enzyme involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. These findings align with the broader trend of developing multi-target drugs that address complex diseases such as metabolic disorders and neurodegenerative conditions.

The synthesis of (2-methoxy-6-methylphenyl)methyl sulfamate has been optimized through various green chemistry approaches to improve sustainability and reduce environmental impact. A 2024 review in *Green Chemistry* highlighted the use of catalytic methods and solvent-free conditions to enhance the efficiency of its production. These advancements are crucial for scaling up drug manufacturing processes while adhering to environmental regulations and ethical guidelines in pharmaceutical development.

In the context of clinical research, (2-methoxy-6-methylphenyl)methyl sulfamate is being evaluated for its efficacy in preclinical models of chronic diseases. Animal studies have shown promising results in reducing pathological markers associated with cardiovascular diseases and diabetes mellitus. These findings underscore the importance of translational research in bridging the gap between laboratory discoveries and clinical applications.

The pharmacological properties of (2-methoxy-6-methylphenyl)methyl sulfamate are further enhanced by its ability to interact with multiple biological pathways. For example, its sulfonamide moiety may contribute to its anti-cancer potential by inhibiting the activity of certain kinases involved in cell proliferation. This dual functionality makes the compound a compelling candidate for combination therapies that target multiple disease mechanisms simultaneously.

Recent developments in nanotechnology have also opened new avenues for the application of (2-methoxy-6-methylphenyl)methyl sulfamate. Researchers are exploring the use of nanoformulations to improve the drug's bioavailability and target-specific delivery. These innovations are part of a broader movement in pharmaceutical innovation aimed at overcoming traditional limitations in drug delivery and enhancing therapeutic outcomes.

The compound's potential as a drug candidate is further supported by its favorable ADMET profile (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Preliminary studies suggest that (2-methoxy-6-methylphenyl)methyl sulfamate exhibits low toxicity and good metabolic stability, which are critical parameters for drug development. These properties are essential for ensuring the safety and efficacy of the compound in human trials.

As the field of biomedical research continues to evolve, the role of (2-methoxy-6-methylphenyl)methyl sulfamate is likely to expand into new therapeutic areas. Its unique structural features and functional versatility position it as a promising candidate for innovative drug discovery and advanced therapeutic strategies. The ongoing research into this compound reflects the dynamic nature of pharmaceutical science and the commitment to developing life-saving treatments for a wide range of diseases.

In conclusion, (2-methoxy-6-methylphenyl)methyl sulfamate represents a significant advancement in the field of biomedical sciences. Its structural characteristics, pharmacological properties, and potential therapeutic applications make it a valuable subject of study. As research continues to uncover new insights into this compound, its role in medical research and clinical practice is expected to grow, contributing to the development of more effective and targeted therapies for patients.